2-cyclohexyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• IUPAC Name: 2-cyclohexyl-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C18H23N3O2/c1-13-7-9-15(10-8-13)18-20-17(23-21-18)12-19-16(22)11-14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,19,22)
• InChI Key: LYDWAQWQQOCQLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)CC3CCCCC3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

2-cyclohexyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes or signaling pathways in the body. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. This compound has been shown to have anti-inflammatory properties, which may make it a potential candidate for the treatment of inflammatory diseases. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyclohexyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has shown promising results in preclinical studies for the treatment of various diseases. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. Further research is needed to fully elucidate the biological effects of this compound.

Future Directions

There are several future directions for research on 2-cyclohexyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide. One direction is to further explore the mechanism of action of this compound. Additionally, this compound could be further studied for its potential use in the development of new drugs for the treatment of various diseases. Furthermore, this compound could be studied for its potential use as a new antibiotic to combat bacterial and fungal infections. Overall, there is a great deal of potential for further research on this compound.

Scientific Research Applications

2-cyclohexyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide has been used in scientific research to explore its potential as a drug candidate. This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, this compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.